N-(3-Hydroxypropyl)succinimide

• IUPAC Name: 1-(3-hydroxypropyl)pyrrolidine-2,5-dione
• InChI: InChI=1S/C7H11NO3/c9-5-1-4-8-6(10)2-3-7(8)11/h9H,1-5H2
• InChI Key: KZMBWDGCFLVNTQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1=O)CCCO
• Molecular Formula: C7H11NO3
• DSSTOX Substance ID: DTXSID30310386
• Molecular Weight: 157.17 g/mol
• CAS RN: 56058-21-0

Description

“N-(3-Hydroxypropyl)succinimide” is a chemical compound that contains 22 bonds in total, including 11 non-H bonds, 2 multiple bonds, 3 rotatable bonds, 2 double bonds, 1 five-membered ring, 1 imide, 1 hydroxyl group, and 1 primary alcohol.

Synthesis Analysis

The synthesis of “N-(3-Hydroxypropyl)succinimide” and its derivatives has been achieved through the Diels–Alder reaction between appropriate diene and maleimide or hydroxymaleimide moieties. The resulting imides were functionalized with alkanolamine or alkylamine side chains and subsequently converted to their hydrochlorides.

Molecular Structure Analysis

The molecular structure of “N-(3-Hydroxypropyl)succinimide” includes a five-membered ring and an imide group. It also contains a hydroxyl group and a primary alcohol.

Chemical Reactions Analysis

The succinimide intermediate generated during deamidation of asparagine-containing peptides and proteins has been implicated in the formation of multiple types of degradants in addition to hydrolysis products, including racemization products and amide-linked, nonreducible protein and peptide aggregates.

Physical And Chemical Properties Analysis

“N-(3-Hydroxypropyl)succinimide” is a chemical compound with a molecular weight of 115.09 g/mol. It contains 11 Hydrogen atoms, 7 Carbon atoms, 1 Nitrogen atom, and 3 Oxygen atoms.

Mechanism of Action

Target of Action

N-(3-Hydroxypropyl)succinimide (NHS) is a highly popular amine-reactive, activating, or protecting reagent in biochemical applications and organic synthesis . It is used in a variety of chemical reactions, particularly in the formation of amide bonds. The primary targets of NHS are molecules with amine groups, such as proteins or peptides, where it facilitates the formation of covalent bonds.

Mode of Action

NHS esters react with primary amines in a nucleophilic acyl substitution, resulting in the formation of stable amide bonds and the release of N-hydroxysuccinimide . This reaction is commonly used for the coupling of proteins, peptides, or other molecules with a primary amine to various substrates.

Biochemical Pathways

The exact biochemical pathways affected by NHS are dependent on the specific application. For instance, in protein labeling or surface activation, NHS can enable the attachment of various functional groups or molecules to proteins or surfaces, potentially affecting numerous biochemical pathways. The specific pathways would depend on the nature of the attached molecule .

Pharmacokinetics

The pharmacokinetics of succinimide, a related compound, have been studied . It was found that succinimide is absorbed quickly and eliminated more slowly in humans compared to rats

Result of Action

The molecular and cellular effects of NHS’s action are primarily the result of its ability to facilitate the formation of amide bonds. This can result in the covalent attachment of various molecules to primary amines on proteins or other substrates, potentially altering their function, localization, or interactions .

Action Environment

The efficacy and stability of NHS are influenced by several environmental factors. For instance, NHS esters are sensitive to moisture and can hydrolyze in aqueous solutions, reducing their reactivity . The pH of the environment can also impact the reaction, with most NHS ester reactions occurring optimally at around pH 7-9. Additionally, temperature can affect the rate of the reaction, with higher temperatures generally increasing the rate of NHS ester reactions .

Safety and Hazards

“N-(3-Hydroxypropyl)succinimide” is considered hazardous according to the 2012 OSHA Hazard Communication Standard. It can cause skin irritation, serious eye damage, and may cause respiratory irritation.

Future Directions

Succinimides, including “N-(3-Hydroxypropyl)succinimide”, have shown significant potential in the field of anticancer drug development. Additionally, the development of multifunctional pesticide delivery systems for improving biological activity is a promising future direction.

Synthesis routes and methods

Procedure details

A solution of pyrrolidine-2,5-dione (5 g, 50.5 mmol) and 3-bromopropan-1-ol (6.85 ml, 76 mmol) in acetonitrile (80 ml) containing potassium carbonate (14 g, 100 mmol) was refluxed overnight. After cooling, the mixture was filtered and the filtrate was evaporated. The residue was dissolved in methylene chloride and purified by column chromatography, eluting with ethylacetate/petroleum ether (4/1). After evaporation of the volatiles, the residue was distilled at 100-125° C. under about 0.1 mm Hg to give 1-(3-hydroxypropyl)pyrrolidin-2,5-dione (2.6 g, 34%).